Cas no 1211540-02-1 (4-Chloro-2,3-bis(chloromethyl)pyridine)

• Product Name: 4-Chloro-2,3-bis(chloromethyl)pyridine
• CAS No: 1211540-02-1
• MF: C₇H₆Cl₃N
• MW: 210.488238811493
• CID: 1033801
• PubChem ID: 18916579
• Update Time: 2025-10-29

4-Chloro-2,3-bis(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-bis(chloromethyl)pyridine
• 4-Chloro-2,3-bis-chloromethyl-pyridine
• DB-305558
• SCHEMBL8501556
• F19788
• J-514917
• DTXSID60596459
• 1211540-02-1

• Inchi： 1S/C7H6Cl3N/c8-3-5-6(10)1-2-11-7(5)4-9/h1-2H,3-4H2
• InChI Key： KBWVFJNTPKEYEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(CCl)C=1CCl

Computed Properties

• Exact Mass: 208.956582g/mol
• Monoisotopic Mass: 208.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-Chloro-2,3-bis(chloromethyl)pyridine

4-Chloro-2,3-bis(chloromethyl)pyridine (CAS No. 1211540-02-1): A Versatile Building Block in Modern Chemical Synthesis

4-Chloro-2,3-bis(chloromethyl)pyridine, with the chemical identifier CAS No. 1211540-02-1, is a highly reactive heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound, characterized by its pyridine core substituted with two chloromethyl groups at the 2 and 3 positions and a chlorine atom at the 4 position, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it an invaluable tool for chemists seeking to construct complex molecular architectures.

The reactivity of 4-Chloro-2,3-bis(chloromethyl)pyridine arises from the presence of its multiple electrophilic sites, particularly the chloromethyl groups. These groups are highly susceptible to nucleophilic attack, allowing for a wide range of functionalization strategies. This property has made it a popular choice in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The pyridine ring itself contributes to the compound's versatility by providing a stable aromatic core that can be further modified through various chemical reactions.

In recent years, there has been a surge in research focused on developing novel methodologies for utilizing 4-Chloro-2,3-bis(chloromethyl)pyridine as a synthetic intermediate. One notable area of investigation has been its application in the construction of bioactive heterocycles. Researchers have leveraged its reactivity to develop efficient routes to complex nitrogen-containing heterocycles, which are prevalent in many pharmacologically active compounds. For instance, studies have demonstrated its utility in the synthesis of pyridine-based derivatives with potential antimicrobial and anticancer properties.

The use of computational chemistry has also played a pivotal role in understanding and optimizing reactions involving 4-Chloro-2,3-bis(chloromethyl)pyridine. Advanced computational techniques have enabled researchers to predict reaction outcomes and identify optimal conditions with remarkable accuracy. This has not only accelerated the discovery process but also allowed for the design of more efficient synthetic routes. Such advancements are particularly significant in drug discovery pipelines, where time and resource efficiency are critical.

Another exciting application of 4-Chloro-2,3-bis(chloromethyl)pyridine lies in its role as a precursor for materials science applications. The compound's ability to undergo polymerization reactions has been explored in the development of novel polymers with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance materials. Additionally, researchers have investigated its potential as a monomer for conductive polymers, which could have implications in the field of organic electronics.

The pharmaceutical industry has also benefited from the versatility of 4-Chloro-2,3-bis(chloromethyl)pyridine. Its incorporation into drug candidates has led to the discovery of several promising therapeutic agents. For example, derivatives of this compound have been shown to exhibit inhibitory activity against various enzymes involved in disease pathways. This underscores its importance as a scaffold for drug design and highlights its potential as a lead compound in medicinal chemistry.

In conclusion, 4-Chloro-2,3-bis(chloromethyl)pyridine (CAS No. 1211540-02-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications and methodologies for utilizing this compound, its significance is only expected to grow further.